Cas no 144647-63-2 (Tricyclo[3.3.1.13,7]decane-1-methanamine, α-(trifluoromethyl)-, hydrochloride (1:1))

• Product Name: Tricyclo[3.3.1.13,7]decane-1-methanamine, α-(trifluoromethyl)-, hydrochloride (1:1)
• CAS No: 144647-63-2
• MF: C₁₂H₁₉ClF₃N
• MW: 269.734173059464
• CID: 5452198
• PubChem ID: 137919988
• Update Time: 2025-05-24

Tricyclo[3.3.1.13,7]decane-1-methanamine, α-(trifluoromethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Z3470256681
• 1-(adamantan-1-yl)-2,2,2-trifluoroethan-1-amine hydrochloride
• 144647-63-2
• EN300-6731503
• 1-(1-Adamantyl)-2,2,2-trifluoroethanamine;hydrochloride
• Tricyclo[3.3.1.13,7]decane-1-methanamine, α-(trifluoromethyl)-, hydrochloride (1:1)

• Inchi： 1S/C12H18F3N.ClH/c13-12(14,15)10(16)11-4-7-1-8(5-11)3-9(2-7)6-11;/h7-10H,1-6,16H2;1H
• InChI Key： LSBFYFIJOLGIAM-UHFFFAOYSA-N
• SMILES： C12(C(C(F)(F)F)N)CC3CC(CC(C3)C1)C2.[H]Cl

Computed Properties

• Exact Mass: 269.1158118g/mol
• Monoisotopic Mass: 269.1158118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on Tricyclo[3.3.1.13,7]decane-1-methanamine, α-(trifluoromethyl)-, hydrochloride (1:1)

Tricyclo[3.3.1.13,7]decane-1-methanamine, α-(trifluoromethyl)-, hydrochloride (1:1)

Tricyclo[3.3.1.13,7]decane-1-methanamine, α-(trifluoromethyl)-, hydrochloride (1:1), also known by its CAS number 144647-63-2, is a complex organic compound with a unique bicyclic structure and trifluoromethyl substitution. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science.

The core structure of this compound is based on a tricyclo[3.3.1.1³,⁷]decane framework, which is a highly rigid and stable bicyclic system. The presence of the trifluoromethyl group at the α-position introduces electron-withdrawing effects, which can significantly influence the compound's reactivity and physical properties. This substitution pattern makes the molecule highly versatile in various chemical reactions and biological interactions.

Recent studies have highlighted the potential of Tricyclo[3.3.1.1³,⁷]decane-1-methanamine derivatives in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with improved pharmacokinetic profiles. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it an attractive candidate for drug development.

In terms of synthesis, this compound can be prepared via a multi-step process involving cycloaddition reactions and subsequent functionalization steps. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the tricyclic framework with high precision and yield.

The hydrochloride salt form of this compound is often preferred for its improved solubility and stability under physiological conditions. This makes it suitable for use in pharmaceutical formulations and in vitro biological assays.

From an application standpoint, Tricyclo[3.3.1.1³,⁷]decane-1-methanamine has shown promise in the development of novel antibiotics and anticancer agents due to its ability to modulate key cellular pathways. Additionally, its unique structural features make it a valuable component in the synthesis of advanced materials with tailored mechanical and electronic properties.

Recent advancements in computational chemistry have further elucidated the electronic structure and reactivity of this compound at the quantum mechanical level. These insights are paving the way for more efficient synthetic strategies and targeted applications in diverse fields.

In conclusion, Tricyclo[3.3.1.1³,⁷]decane-1-methanamine, with its distinctive structural features and functional groups, represents a valuable asset in contemporary chemical research and development.